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Compound of Interest

Compound Name: cobalt(2+);dioxido(dioxo)chromium

Cat. No.: B089288 Get Quote

A Comparative Guide to the Magnetic Properties
of Cobalt Compounds
Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the magnetic properties of various classes of

cobalt compounds, including cobalt oxides, cobalt ferrites, and cobalt-based coordination

polymers and single-molecule magnets (SMMs). The data presented is compiled from peer-

reviewed experimental studies and is intended to serve as a valuable resource for

professionals engaged in materials science, drug development, and related research fields.

Comparative Data of Magnetic Properties
The magnetic behavior of cobalt compounds is diverse and highly dependent on factors such

as composition, particle size, and crystal structure. Key magnetic parameters, including

saturation magnetization (Ms), coercivity (Hc), and magnetic ordering temperature, are

summarized in the table below for representative cobalt compounds.
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Compound
Class

Specific
Compound/
Condition

Saturation
Magnetizati
on (Ms)
(emu/g)

Coercivity
(Hc) (Oe)

Magnetic
Behavior

Reference

Cobalt

Oxides

Co3O4

Nanoparticles

(uncalcinated

)

~5.4 < 5
Superparama

gnetic
[1]

Co3O4

Nanoparticles

(calcinated at

500°C)

~32 ~150
Ferromagneti

c
[1]

Co3O4

Nanoparticles

(400 K)

0.125 -

Weak

Ferromagneti

c

[2]

Co3O4

Nanoparticles

(500 K)

0.31 -
Ferromagneti

c
[2]

Cobalt

Ferrites

CoFe2O4

Nanoparticles

(15.8 nm)

62.6 - 74.3 302 Ferrimagnetic [3]

CoFe2O4

Nanoparticles

(19.0 nm)

62.6 - 74.3 1195 Ferrimagnetic [3]

CoFe2O4

Nanoparticles

(~48 nm)

79.5 - Ferrimagnetic [4]

CoFe2O4

(synthesis at

27°C)

37 -
Superparama

gnetic
[5]

CoFe2O4

(synthesis at

66 - Superparama

gnetic

[5]
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100°C)

Coordination

Polymers
[CoCl2pyz]n - -

1D

Ferromagneti

c Chains

[6]

[CoCl2(pyz)2]

n
- - Paramagnetic [6]

Cobalt(II)

Coordination

Polymer 1

- -
Ferromagneti

c below 13 K
[7]

Cobalt(II)

Coordination

Polymer 2

- -
Metamagneti

c
[7]

Single-

Molecule

Magnets

[Co4(hmp)4(

MeOH)4Cl4]

S=6 ground

state

Hysteresis

observed

Single-

Molecule

Magnet

[8]

(HNEt3)2[CoI

I(L2−)2]

2.56 μB at 7T,

1.8K

0.24 T at

1.5K

Single-

Molecule

Magnet

[9]

Experimental Protocols
The accurate characterization of magnetic properties is fundamental to understanding and

utilizing magnetic materials. The following sections detail the methodologies for key

experimental techniques cited in this guide.

VSM is a widely used technique to measure the magnetic properties of materials as a function

of an applied magnetic field.[10]

Principle: Based on Faraday's Law of Induction, a VSM measures the magnetic moment of a

sample by vibrating it in a uniform magnetic field.[11][12] The oscillating magnetic field from

the sample induces a voltage in a set of pickup coils, which is proportional to the sample's

magnetization.[10][11]

Experimental Workflow:
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Sample Preparation: The material to be analyzed (powder, thin film, etc.) is mounted on a

sample holder.

Measurement: The sample is placed within the VSM, which is equipped with an

electromagnet to apply a magnetic field. The sample is then vibrated at a constant

frequency.

Data Acquisition: The induced voltage in the pickup coils is measured by a lock-in amplifier

as the external magnetic field is swept. This generates a hysteresis loop (M-H curve).[13]

Data Analysis: Key magnetic parameters such as saturation magnetization (Ms),

remanence (Mr), and coercivity (Hc) are extracted from the hysteresis loop.[13]

VSM Experimental Workflow

SQUID magnetometry is an extremely sensitive technique for measuring very small magnetic

moments.[14]

Principle: A SQUID consists of two superconductors separated by thin insulating layers,

forming Josephson junctions.[14] It acts as a highly sensitive magnetic flux-to-voltage

converter.[14] The SQUID detects the magnetic flux produced by the sample, which is then

converted into a voltage that is measured.[14]

Experimental Workflow:

Sample Preparation: The sample is placed in a suitable holder, which can accommodate

various forms like powders, films, and single crystals.[15]

Measurement: The sample is moved through a set of superconducting detection coils

within the SQUID magnetometer. The instrument maintains a stable temperature and

allows for the application of a precise magnetic field.[16]

Data Acquisition: The SQUID detects the changes in magnetic flux as the sample moves,

and the resulting voltage is recorded. This process is repeated at different temperatures

and magnetic fields to obtain a comprehensive magnetic characterization.
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Data Analysis: The raw data is converted to magnetic moment, and parameters like

magnetic susceptibility versus temperature and magnetization versus field are determined.

SQUID Magnetometry Workflow

XMCD is a powerful element-specific technique that provides information about the spin and

orbital magnetic moments of a specific element within a material.[17][18]

Principle: XMCD measures the difference in the absorption of left and right circularly

polarized X-rays by a magnetic material in the presence of an external magnetic field.[18]

This difference is directly related to the magnetic properties of the absorbing element.[17]

Experimental Workflow:

X-ray Source: Circularly polarized X-rays are generated, typically from a synchrotron

source.[17][19]

Sample Interaction: The polarized X-ray beam is directed onto the sample, which is placed

in a magnetic field.[20]

Absorption Measurement: The X-ray absorption is measured as a function of X-ray energy

for both left and right circular polarizations.[21]

Data Analysis: The XMCD spectrum is obtained by taking the difference between the two

absorption spectra.[21] By applying sum rules, the element-specific spin and orbital

magnetic moments can be calculated from the integrated XMCD signal.[18]

XMCD Experimental Process

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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